Cas no 511239-00-2 ((9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid)

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid structure
511239-00-2 structure
Product Name:(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid
CAS No:511239-00-2
MF:C10H8N4O2S
MW:248.261119842529
CID:3079217
PubChem ID:709623
Update Time:2025-04-21

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid Chemical and Physical Properties

Names and Identifiers

    • (9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl-sulfanyl)-acetic acid
    • CCG-23095
    • 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
    • 2-{2,4,5,7-tetraazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaen-3-ylsulfanyl}acetic acid
    • {2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YLSULFANYL}ACETIC ACID
    • (9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid
    • 511239-00-2
    • 2-((1h-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
    • AKOS000296910
    • 2-(3H-[1,2,4]triazolo[4,3-a]benzimidazol-1-ylsulfanyl)acetic acid
    • SCHEMBL21637766
    • STK523847
    • MFCD03722493
    • 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)aceticacid
    • (9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylsulfanyl)acetic acid
    • EN300-09564
    • DB-016651
    • Z55903659
    • (9 h-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid
    • AR-422/41525791
    • CS-0270433
    • (9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetic acid
    • 2-(9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YLSULFANYL)ACETIC ACID
    • (9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid
    • MDL: MFCD03722493
    • Inchi: 1S/C10H8N4O2S/c15-8(16)5-17-10-13-12-9-11-6-3-1-2-4-7(6)14(9)10/h1-4H,5H2,(H,11,12)(H,15,16)
    • InChI Key: DPEHVUSOWTYNQA-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NNC2=NC3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 248.03679668g/mol
  • Monoisotopic Mass: 248.03679668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 109Ų

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(9H-Benzo4,5imidazo2,1-c1,2,4triazol-3-yl-sulfanyl)-aceticacid Pricemore >>

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